scuterivulactone D
scuterivulactone D
Brand Name:
Vulcanchem
CAS No.:
112609-09-3
VCID:
VC0055400
InChI:
InChI=1S/C27H34O7/c1-24(13-12-17-14-22(29)33-16-17)19-10-11-20(28)27(4,32)26(19,3)21(15-25(24,2)31)34-23(30)18-8-6-5-7-9-18/h5-9,12-14,19-21,28,31-32H,10-11,15-16H2,1-4H3/b13-12+/t19-,20-,21+,24-,25+,26+,27+/m1/s1
SMILES:
CC1(CC(C2(C(C1(C)C=CC3=CC(=O)OC3)CCC(C2(C)O)O)C)OC(=O)C4=CC=CC=C4)O
Molecular Formula:
C27H34O7
Molecular Weight:
470.6 g/mol
scuterivulactone D
CAS No.: 112609-09-3
Main Products
VCID: VC0055400
Molecular Formula: C27H34O7
Molecular Weight: 470.6 g/mol
| CAS No. | 112609-09-3 |
|---|---|
| Product Name | scuterivulactone D |
| Molecular Formula | C27H34O7 |
| Molecular Weight | 470.6 g/mol |
| IUPAC Name | [(1S,3S,4R,4aR,7R,8R,8aS)-3,7,8-trihydroxy-3,4,8,8a-tetramethyl-4-[(E)-2-(5-oxo-2H-furan-3-yl)ethenyl]-1,2,4a,5,6,7-hexahydronaphthalen-1-yl] benzoate |
| Standard InChI | InChI=1S/C27H34O7/c1-24(13-12-17-14-22(29)33-16-17)19-10-11-20(28)27(4,32)26(19,3)21(15-25(24,2)31)34-23(30)18-8-6-5-7-9-18/h5-9,12-14,19-21,28,31-32H,10-11,15-16H2,1-4H3/b13-12+/t19-,20-,21+,24-,25+,26+,27+/m1/s1 |
| Standard InChIKey | OLMPIDWZCBHRNQ-VBCSIWJFSA-N |
| Isomeric SMILES | C[C@@]1(C[C@@H]([C@@]2([C@@H]([C@@]1(C)/C=C/C3=CC(=O)OC3)CC[C@H]([C@]2(C)O)O)C)OC(=O)C4=CC=CC=C4)O |
| SMILES | CC1(CC(C2(C(C1(C)C=CC3=CC(=O)OC3)CCC(C2(C)O)O)C)OC(=O)C4=CC=CC=C4)O |
| Canonical SMILES | CC1(CC(C2(C(C1(C)C=CC3=CC(=O)OC3)CCC(C2(C)O)O)C)OC(=O)C4=CC=CC=C4)O |
| Synonyms | scuterivulactone D |
| PubChem Compound | 6443900 |
| Last Modified | Nov 11 2021 |
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